Cas no 681266-13-7 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide)
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Oprea1_822437
- N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide
- N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenylacetamide
- N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-phenylacetamide
- F0541-0171
- AKOS024581881
- 681266-13-7
-
- Inchi: 1S/C19H17N3O3S/c23-18(11-14-7-3-1-4-8-14)20-19-16-12-26(24,25)13-17(16)21-22(19)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,20,23)
- InChI Key: QIAPILCHBKVUKT-UHFFFAOYSA-N
- SMILES: S1(CC2C(=C(NC(CC3C=CC=CC=3)=O)N(C3C=CC=CC=3)N=2)C1)(=O)=O
Computed Properties
- Exact Mass: 367.09906259g/mol
- Monoisotopic Mass: 367.09906259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 89.4Ų
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0541-0171-2μmol |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide |
681266-13-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0541-0171-5μmol |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide |
681266-13-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0541-0171-10μmol |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide |
681266-13-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0541-0171-20μmol |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide |
681266-13-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0541-0171-1mg |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide |
681266-13-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0541-0171-2mg |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide |
681266-13-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0541-0171-3mg |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide |
681266-13-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0541-0171-4mg |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide |
681266-13-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0541-0171-5mg |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide |
681266-13-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0541-0171-10mg |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide |
681266-13-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide
Comprehensive Analysis of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide (CAS No. 681266-13-7)
The compound N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide (CAS No. 681266-13-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the thieno[3,4-c]pyrazole core and phenylacetamide moiety, make it a subject of intense research for potential applications in drug discovery and advanced materials. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and trends in scientific literature.
One of the most intriguing aspects of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide is its heterocyclic framework. The thieno[3,4-c]pyrazole scaffold is known for its electron-rich properties, which are critical in designing molecules with optoelectronic applications. Researchers have explored its potential in organic semiconductors, photovoltaic cells, and light-emitting diodes (LEDs), aligning with the global push for sustainable energy solutions. The compound's 5,5-dioxo group further enhances its stability, making it a candidate for high-performance materials.
In the realm of pharmaceuticals, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide has been investigated for its bioactive potential. The phenylacetamide side chain is a common pharmacophore found in many therapeutic agents, particularly those targeting neurological and inflammatory pathways. Recent studies suggest that this compound may interact with specific enzyme systems, such as cyclooxygenases (COX) or kinases, though further validation is required. Its CAS No. 681266-13-7 is frequently cited in patent filings related to novel drug candidates, reflecting its commercial relevance.
Synthetic routes to N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide often involve multi-step reactions, including cyclization and acylation processes. Key intermediates like 2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-amine are typically employed, followed by coupling with phenylacetyl chloride. Optimizing these procedures for yield and purity remains a focus area, especially for industrial-scale production. Green chemistry principles, such as solvent-free reactions or catalytic methods, are increasingly applied to reduce environmental impact—a topic highly searched in academic databases.
The compound's physicochemical properties, such as solubility, melting point, and spectral data (e.g., NMR, IR), are well-documented in technical literature. These details are crucial for researchers formulating N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide into functional products. For instance, its moderate solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) facilitates its use in biological assays, while its thermal stability supports material science applications.
Emerging trends highlight the role of CAS No. 681266-13-7 in interdisciplinary research. For example, its combination with nanotechnology (e.g., drug-loaded nanoparticles) or biocompatible polymers is being explored to enhance delivery efficiency. Such innovations resonate with current searches on "smart materials" and "targeted therapy," underscoring the compound's versatility. Additionally, computational studies leveraging AI-driven molecular modeling predict novel derivatives of thieno[3,4-c]pyrazole with improved efficacy, a hot topic in cheminformatics.
Quality control and regulatory compliance are paramount when handling N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide. Analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry ensure batch consistency, addressing frequent industry queries about standardization. Suppliers often provide certificates of analysis (CoA) for this compound, which is essential for reproducibility in research and development.
In conclusion, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide (CAS No. 681266-13-7) represents a compelling case study in modern chemical innovation. Its dual applicability in life sciences and advanced materials aligns with global priorities like healthcare sustainability and renewable energy. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of cutting-edge research, answering pressing questions in both academic and industrial settings.
681266-13-7 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)